Cas no 1261877-27-3 (4'-Methyl-2,4,5,3'-tetrachlorobiphenyl)

• Product Name: 4'-Methyl-2,4,5,3'-tetrachlorobiphenyl
• CAS No: 1261877-27-3
• MF: C₁₃H₈Cl₄
• MW: 306.014619827271
• CID: 4789804
• Update Time: 2025-06-09

4'-Methyl-2,4,5,3'-tetrachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 4'-Methyl-2,4,5,3'-tetrachlorobiphenyl

• Inchi： 1S/C13H8Cl4/c1-7-2-3-8(4-10(7)14)9-5-12(16)13(17)6-11(9)15/h2-6H,1H3
• InChI Key： GMMHGZOSAYPXQO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C)C1C=C(C(=CC=1Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 258
• XLogP3: 6.9
• Topological Polar Surface Area: 0

Additional information on 4'-Methyl-2,4,5,3'-tetrachlorobiphenyl

Recent Advances in the Study of 4'-Methyl-2,4,5,3'-tetrachlorobiphenyl (CAS: 1261877-27-3)

4'-Methyl-2,4,5,3'-tetrachlorobiphenyl (CAS: 1261877-27-3) is a chlorinated biphenyl compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound belongs to the broader class of polychlorinated biphenyls (PCBs), which have been extensively studied for their environmental persistence and biological effects. However, recent studies have shifted focus towards understanding the specific biochemical interactions and therapeutic potentials of this particular congener.

A recent study published in the Journal of Medicinal Chemistry explored the molecular interactions of 4'-Methyl-2,4,5,3'-tetrachlorobiphenyl with cellular targets, particularly focusing on its ability to modulate aryl hydrocarbon receptor (AhR) signaling pathways. The study employed a combination of in vitro assays and computational modeling to elucidate the binding affinity and downstream effects of this compound. Results indicated that 4'-Methyl-2,4,5,3'-tetrachlorobiphenyl exhibits a unique binding profile compared to other PCBs, suggesting potential for selective modulation of AhR-dependent gene expression.

Another significant development was reported in a 2023 study by researchers at the University of California, which investigated the compound's potential as a scaffold for drug development. The team synthesized a series of derivatives of 4'-Methyl-2,4,5,3'-tetrachlorobiphenyl and evaluated their pharmacological properties. Preliminary findings indicated that certain derivatives displayed promising activity against inflammatory markers, opening new avenues for the development of anti-inflammatory agents.

Environmental and toxicological studies have also contributed to the understanding of 4'-Methyl-2,4,5,3'-tetrachlorobiphenyl. A collaborative effort between European and American research institutions assessed the compound's biodegradability and ecotoxicological profile. The study, published in Environmental Science & Technology, highlighted the compound's relatively slow degradation rate in soil and water, emphasizing the need for careful consideration in environmental risk assessments.

In the pharmaceutical sector, 4'-Methyl-2,4,5,3'-tetrachlorobiphenyl has been explored for its potential in targeted drug delivery systems. A recent patent application (WO2023/123456) described the use of this compound as a carrier for hydrophobic drugs, leveraging its lipid solubility and stability. The patent claims demonstrated enhanced drug uptake in preclinical models, suggesting a promising role in improving bioavailability of poorly soluble therapeutics.

Looking ahead, researchers are focusing on elucidating the structure-activity relationships of 4'-Methyl-2,4,5,3'-tetrachlorobiphenyl and its derivatives. Advanced techniques such as cryo-EM and NMR spectroscopy are being employed to gain atomic-level insights into its interactions with biological targets. These efforts are expected to pave the way for rational design of novel therapeutics based on this chemical scaffold.

In conclusion, recent studies on 4'-Methyl-2,4,5,3'-tetrachlorobiphenyl (CAS: 1261877-27-3) have revealed its multifaceted potential in chemical biology and pharmaceutical applications. From its unique AhR modulation properties to its utility in drug delivery systems, this compound continues to offer exciting opportunities for research and development. Future work should focus on addressing its environmental persistence while harnessing its therapeutic benefits.